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Introduction
The study of solar neutrinos, ethereal particles produced in the nuclear fusion reactions that

power the Sun, has been fundamental to both astrophysics and particle physics. For decades,

a significant discrepancy existed between the predicted and observed flux of solar neutrinos on

Earth, a puzzle known as the "Solar Neutrino Problem."[1][2] Early experiments, such as the

Homestake experiment using chlorine, were sensitive only to higher-energy neutrinos and

consistently detected only about one-third of the predicted flux.[3] This raised profound

questions about the accuracy of the Standard Solar Model or the fundamental properties of

neutrinos themselves.[1]

A crucial breakthrough in resolving this problem came from a series of radiochemical

experiments utilizing the isotope Gallium-71.[3][4] Due to its uniquely low energy threshold for

neutrino interaction, Gallium-71 allowed for the detection of low-energy neutrinos from the

primary proton-proton (pp) fusion reaction, which constitutes the vast majority of the Sun's

neutrino output.[4][5] This technical guide provides a comprehensive overview of the pivotal

role of Gallium-71, detailing the underlying principles, experimental protocols of key

experiments such as GALLEX, GNO, and SAGE, and their conclusive findings that reshaped

our understanding of the neutrino.
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The Gallium-71 Detection Principle
The utility of Gallium-71 as a solar neutrino detector is based on the inverse beta decay

reaction where an electron neutrino (νe) interacts with a Gallium-71 nucleus. This charged-

current interaction transforms the Gallium-71 into a Germanium-71 nucleus and releases an

electron (e⁻).[6]

Reaction: νe + ⁷¹Ga → ⁷¹Ge + e⁻

The key advantage of this reaction is its exceptionally low energy threshold of 0.233 MeV.[5][6]

This threshold is well below the maximum energy of neutrinos produced in the fundamental

proton-proton (pp) fusion reaction (0.420 MeV), the primary energy source of the sun.[5]

Experiments based on this reaction were therefore the first capable of observing this dominant

component of the solar neutrino spectrum, providing a direct test of the Standard Solar Model's

predictions for the sun's primary fusion process.[2][4]

The resulting Germanium-71 isotope is radioactive, decaying back to Gallium-71 via electron

capture with a convenient half-life of 11.43 days.[7][8] This decay releases characteristic Auger

electrons and X-rays, which can be detected in specialized, low-background proportional

counters.[9][10] The experimental challenge lies in chemically isolating the minuscule number

of ⁷¹Ge atoms—often just a few dozen—from tens of tons of gallium target material.[2][11]
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Underground Laboratory (e.g., LNGS, Baksan)

Data Analysis

1. Exposure (~3-4 weeks)
Gallium target exposed to solar neutrinos

Add stable Ge Carrier

2. Chemical Extraction
Isolate ~15 ⁷¹Ge atoms from ~30-50 tons of Ga

3. Synthesis
Convert extracted Ge to Germane gas (GeH₄)

4. Counting (~6 months)
Detect ⁷¹Ge decay in low-background proportional counter

Acquire Pulse Data
(Energy, Rise Time, Timestamp)

Determine Neutrino
Capture Rate

Apply Energy & Rise Time Cuts

Maximum Likelihood Fit
(Decay + Constant Background)
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Key Experimental Phases

The Solar Neutrino Problem

Homestake Experiment (Chlorine)
Detects only ~1/3 of predicted high-energy νₑ

First evidence

Gallium Experiments (GALLEX, SAGE, GNO)
Detects ~1/2 of predicted low-energy νₑ

Confirms pp fusion but deepens the mystery

Motivates low-energy ν detection

Sudbury Neutrino Observatory (SNO)
Measures total ν flux (νₑ, νµ, ντ)

and pure νₑ flux separately

Provides strong evidence for oscillations

Solution: Neutrino Oscillations
νₑ from the Sun change flavor

Requires neutrinos to have mass

Definitive Confirmation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Der Beitrag des GALLEX-GNO-Experiments zur Lösung des Sonnenneutrino-Problems
[mpg.de]

2. The Solar Neutrino Problem [math.ucr.edu]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b576915?utm_src=pdf-body-img
https://www.benchchem.com/product/b576915?utm_src=pdf-custom-synthesis
https://www.mpg.de/843634/forschungsSchwerpunkt?c=2249
https://www.mpg.de/843634/forschungsSchwerpunkt?c=2249
https://math.ucr.edu/home/baez/physics/ParticleAndNuclear/solar_neutrino.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. m.youtube.com [m.youtube.com]

4. 1995 – Missing solar neutrinos confirmed by GALLEX – IceCube [icecube.wisc.edu]

5. pubs.aip.org [pubs.aip.org]

6. The T2K Experiment [t2k-experiment.org]

7. scientificlib.com [scientificlib.com]

8. osti.gov [osti.gov]

9. europhysicsnews.org [europhysicsnews.org]

10. www0.mi.infn.it [www0.mi.infn.it]

11. Astrophysics | Weizmann Wonder Wander - News, Features and Discoveries [wis-
wander.weizmann.ac.il]

To cite this document: BenchChem. [the role of Gallium-71 in the history of solar neutrino
research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b576915#the-role-of-gallium-71-in-the-history-of-solar-
neutrino-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering
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